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Compound of Interest

Compound Name: Nona-3,6-dienal

Cat. No.: B15328218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (E,E)-Nona-3,6-dienal, a key volatile

compound. It covers its chemical identity, physicochemical properties, biological synthesis, and

detailed protocols for its analysis.

Chemical Identity and Nomenclature
(E,E)-Nona-3,6-dienal is a doubly unsaturated aliphatic aldehyde.

IUPAC Name: (3E,6E)-nona-3,6-dienal[1]

Synonyms:

3,6-Nonadienal[1]

(E,E)-3,6-Nonadienal

Molecular Formula: C₉H₁₄O[1]

Molecular Weight: 138.21 g/mol [1]

Physicochemical Properties
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A summary of the known physicochemical properties of nona-3,6-dienal and its isomers is

presented below. It is important to note that experimental data for the specific (E,E) isomer is

limited, and some values are computed or refer to other isomers.

Property Value Source

Molecular Weight 138.21 g/mol PubChem (Computed)[1]

XLogP3 2.1 PubChem (Computed)[1]

Hydrogen Bond Donor Count 0 PubChem (Computed)[1]

Hydrogen Bond Acceptor

Count
1 PubChem (Computed)[1]

Rotatable Bond Count 5 PubChem (Computed)[1]

Exact Mass 138.104465066 Da PubChem (Computed)[1]

Boiling Point
201.79 °C at 760.00 mm Hg

(est.)
The Good Scents Company[2]

Flash Point
159.00 °F. TCC (70.50 °C.)

(est.)
The Good Scents Company[2]

Vapor Pressure
0.302000 mmHg @ 25.00 °C.

(est.)
The Good Scents Company[2]

Solubility in water 318.8 mg/L @ 25 °C (est.) The Good Scents Company[2]

Biological Significance and Biosynthesis
(E,E)-Nona-3,6-dienal is a significant contributor to the characteristic flavor and aroma of

cucumbers. It belongs to a class of compounds known as green leaf volatiles (GLVs), which are

produced by plants in response to tissue damage and play roles in defense and signaling.

The biosynthesis of C9 aldehydes, including (E,E)-Nona-3,6-dienal, in plants like cucumber

originates from the oxidative cleavage of fatty acids. The pathway is initiated by the

lipoxygenase (LOX) enzyme, which acts on polyunsaturated fatty acids such as linolenic acid.

The resulting hydroperoxide is then cleaved by a hydroperoxide lyase (HPL) to form the C9

aldehyde.
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Below is a diagram illustrating the biosynthetic pathway leading to the formation of C9

aldehydes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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